Cas no 2034316-19-1 (3-(quinolin-8-yloxy)-N-(thiophen-2-yl)pyrrolidine-1-carboxamide)

• Product Name: 3-(quinolin-8-yloxy)-N-(thiophen-2-yl)pyrrolidine-1-carboxamide
• CAS No: 2034316-19-1
• MF: C₁₈H₁₇N₃O₂S
• MW: 339.411482572556
• CID: 5551056
• PubChem ID: 91815108
• Update Time: 2025-05-30

3-(quinolin-8-yloxy)-N-(thiophen-2-yl)pyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(quinolin-8-yloxy)-N-(thiophen-2-yl)pyrrolidine-1-carboxamide
• AKOS025317333
• 2034316-19-1
• 3-quinolin-8-yloxy-N-thiophen-2-ylpyrrolidine-1-carboxamide
• F6474-3357

• Inchi： 1S/C18H17N3O2S/c22-18(20-16-7-3-11-24-16)21-10-8-14(12-21)23-15-6-1-4-13-5-2-9-19-17(13)15/h1-7,9,11,14H,8,10,12H2,(H,20,22)
• InChI Key： HVFRQHHPWWQFBQ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1NC(N1CCC(C1)OC1=CC=CC2=CC=CN=C12)=O

Computed Properties

• Exact Mass: 339.10414797g/mol
• Monoisotopic Mass: 339.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 82.7Ų

Additional information on 3-(quinolin-8-yloxy)-N-(thiophen-2-yl)pyrrolidine-1-carboxamide

Comprehensive Overview of 3-(quinolin-8-yloxy)-N-(thiophen-2-yl)pyrrolidine-1-carboxamide (CAS No. 2034316-19-1)

The compound 3-(quinolin-8-yloxy)-N-(thiophen-2-yl)pyrrolidine-1-carboxamide (CAS No. 2034316-19-1) is a structurally unique molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its molecular framework combines a quinoline moiety, a thiophene ring, and a pyrrolidine carboxamide group, making it a versatile candidate for various applications. Researchers are particularly intrigued by its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted drug discovery.

In recent years, the demand for heterocyclic compounds like 3-(quinolin-8-yloxy)-N-(thiophen-2-yl)pyrrolidine-1-carboxamide has surged due to their role in developing small-molecule therapeutics. This compound’s quinoline-thiophene hybrid structure is often explored in cancer research and neurodegenerative disease studies, addressing high-traffic search queries such as "new kinase inhibitors 2024" or "quinoline derivatives in drug design." Its CAS No. 2034316-19-1 serves as a critical identifier for researchers sourcing high-purity reagents.

The synthesis of 3-(quinolin-8-yloxy)-N-(thiophen-2-yl)pyrrolidine-1-carboxamide typically involves multi-step organic reactions, including amide coupling and etherification. These methods are frequently discussed in academic forums, reflecting user interest in "efficient carboxamide synthesis techniques." Analytical characterization via NMR, HPLC, and mass spectrometry ensures compliance with industry standards, a topic often searched by quality control professionals.

Beyond pharmaceuticals, this compound’s thiophene-pyrrolidine segment has applications in material science, particularly in organic electronics. Searches like "thiophene-based semiconductors" highlight its relevance in renewable energy technologies. Additionally, its quinoline component links to antimicrobial research, responding to global concerns about antibiotic resistance—a trending topic in 2024.

Regulatory and safety profiles of CAS No. 2034316-19-1 are meticulously documented, with non-hazardous classifications under standard handling protocols. This aligns with frequent queries about "safe handling of carboxamide derivatives" in laboratory settings. Suppliers often emphasize its stability under ambient conditions, a key factor for logistics and storage-related searches.

In summary, 3-(quinolin-8-yloxy)-N-(thiophen-2-yl)pyrrolidine-1-carboxamide exemplifies the intersection of medicinal chemistry and advanced materials. Its CAS No. 2034316-19-1 ensures traceability, while its structural features cater to diverse scientific inquiries—from drug discovery to sustainable technology development. This dual applicability positions it as a compound of enduring relevance in both academic and industrial spheres.